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Compound of Interest

Compound Name:
N-Methylhydroxylamine

hydrochloride

Cat. No.: B140675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methylhydroxylamine hydrochloride (CAS No. 4229-44-1), a crucial reagent and

intermediate in organic synthesis, presents as a white to off-white crystalline solid. Its solubility

is a critical parameter for its application in various reaction media. This technical guide provides

a comprehensive overview of the available solubility data for N-Methylhydroxylamine
hydrochloride in water and a range of organic solvents, alongside a generalized experimental

protocol for solubility determination.

Quantitative Solubility Data
Precise quantitative solubility data for N-Methylhydroxylamine hydrochloride in a wide array

of organic solvents is not extensively documented in publicly available literature. However,

based on its chemical structure as a hydrochloride salt, it is anticipated to exhibit greater

solubility in polar solvents. The available quantitative and qualitative data are summarized

below.
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Solvent
Chemical
Class

Solubility
Temperature
(°C)

Notes

Water Polar Protic 0.1 g/mL Not Specified

Described as

"soluble" and

"miscible" in

multiple sources.

One source

erroneously

claims it is

insoluble.

Ethanol Polar Protic Soluble Not Specified

No quantitative

data available in

the reviewed

literature.

Methanol Polar Protic
Expected to be

soluble
Not Specified

As a polar protic

solvent, it is likely

to dissolve N-

Methylhydroxyla

mine

hydrochloride.

Isopropanol Polar Protic

Sufficiently

soluble for

reaction

Not Specified

Used as a

reaction solvent,

indicating at least

partial solubility.

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
Expected to be

soluble
Not Specified

As a polar

aprotic solvent, it

is a good

candidate for

dissolving

hydrochloride

salts.

N,N-

Dimethylformami

de (DMF)

Polar Aprotic Expected to be

soluble

Not Specified Another suitable

polar aprotic

solvent for
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hydrochloride

salts.

Acetone Polar Aprotic

Sufficiently

soluble for

reaction

Not Specified

Its use in

reactions

suggests some

degree of

solubility.

Tetrahydrofuran

(THF)
Polar Aprotic

Sufficiently

soluble for

reaction

Not Specified

Used as a

reaction solvent,

implying it can

dissolve the

compound to

some extent.

Non-polar

Solvents (e.g.,

Hexane,

Toluene)

Non-polar

Expected to be

insoluble or

poorly soluble

Not Specified

Due to the ionic

nature of the

hydrochloride

salt.

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data in a specific organic solvent, the following

generalized experimental protocol can be employed. This method is based on the principle of

creating a saturated solution and then determining the concentration of the dissolved solute.

Objective: To determine the solubility of N-Methylhydroxylamine hydrochloride in a given

organic solvent at a specific temperature.

Materials:

N-Methylhydroxylamine hydrochloride

Selected organic solvent(s) of appropriate purity

Analytical balance

Vials or test tubes with secure caps
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Constant temperature bath or incubator

Magnetic stirrer and stir bars (optional)

Centrifuge

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Sample Preparation: Add an excess amount of N-Methylhydroxylamine hydrochloride to a

pre-weighed vial. The excess solid is crucial to ensure a saturated solution is formed.

Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

Equilibration: Securely cap the vial and place

To cite this document: BenchChem. [N-Methylhydroxylamine Hydrochloride: A Technical
Guide to its Solubility in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140675#n-methylhydroxylamine-hydrochloride-
solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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